Cas no 537050-12-7 (2-bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one)

• Product Name: 2-bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one
• CAS No: 537050-12-7
• MF: C₉H₅BrF₄O
• MW: 285.033015966415
• MDL: MFCD03094505
• CID: 1583092
• PubChem ID: 2778782
• Update Time: 2025-05-26

2-bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethanone
• 2-Fluoro-4-(trifluoromethyl)phenacyl bromide
• AC1MCU1P
• CTK5I9282
• MolPort-001-777-871
• PC8406
• AG-A-42437
• 4-(Bromoacetyl)-3-fluorobenzotrifluoride
• 2-bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one
• SCHEMBL1960700
• MFCD03094505
• CL9430
• DTXSID10381130
• 2-Fluoro-4-(trifluoromethyl)phenacylbromide
• DB-182160
• CS-0197270
• AS-46344
• NHVLVTWQEUHHBM-UHFFFAOYSA-N
• AKOS025295438
• Ethanone, 2-bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]-
• 2-Bromo-2'-fluoro-4'-(trifluoromethyl)acetophenone
• 537050-12-7

• MDL： MFCD03094505
• Inchi： 1S/C9H5BrF4O/c10-4-8(15)6-2-1-5(3-7(6)11)9(12,13)14/h1-3H,4H2
• InChI Key： NHVLVTWQEUHHBM-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C(F)(F)F)=CC=1F)=O

Computed Properties

• Exact Mass: 283.94595
• Monoisotopic Mass: 283.94599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Melting Point: 35-37
• PSA: 17.07
• Sensitiveness: Lachrymatory

2-bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one Security Information

• Hazard Statement： Corrosive/Lachrymatory/Keep Cold
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one

Comprehensive Overview of 2-Bromo-1-[2-Fluoro-4-(Trifluoromethyl)Phenyl]Ethan-1-One (CAS No. 537050-12-7)

2-Bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo substituent and a trifluoromethyl group, makes it a valuable intermediate in synthetic chemistry. The compound's CAS No. 537050-12-7 ensures precise identification in regulatory and commercial contexts, addressing the growing demand for traceability in chemical supply chains.

In recent years, the interest in fluorinated compounds has surged due to their enhanced stability and bioavailability, particularly in drug discovery. Researchers frequently search for "2-bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one uses" or "CAS 537050-12-7 synthesis methods," reflecting its relevance in developing next-generation therapeutics. This compound's electron-withdrawing groups (e.g., fluoro and trifluoromethyl) are pivotal in modulating reactivity, a hot topic in medicinal chemistry forums.

The compound's role in cross-coupling reactions is another area of focus. With the rise of green chemistry trends, queries like "eco-friendly bromination techniques" or "sustainable aryl ketone production" highlight the need for efficient synthetic routes. 2-Bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one serves as a key precursor in palladium-catalyzed reactions, aligning with industry shifts toward catalyst optimization.

From a commercial perspective, the compound's high purity standards are critical for compliance with Good Manufacturing Practices (GMP). Suppliers often emphasize "537050-12-7 batch consistency" or "analytical HPLC validation" to meet stringent client requirements. This emphasis on quality control resonates with broader discussions about supply chain resilience in the post-pandemic era.

Emerging applications in material science, such as its use in liquid crystal or organic semiconductor development, further expand its utility. Searches for "fluorophenyl ketone derivatives in electronics" underscore its interdisciplinary appeal. The compound's thermal stability and solubility profiles are frequently cited in patents, reinforcing its versatility.

In summary, 2-bromo-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethan-1-one (CAS No. 537050-12-7) bridges multiple scientific domains, from pharmaceutical intermediates to advanced materials. Its evolving applications and alignment with sustainability goals ensure continued relevance in both academic and industrial settings.